N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide
Catalog No.
S7777768
CAS No.
M.F
C16H19N3O2S
M. Wt
317.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide
IUPAC Name
N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide
Molecular Formula
C16H19N3O2S
Molecular Weight
317.4 g/mol
InChI
InChI=1S/C16H19N3O2S/c1-12(2)18-14-7-3-4-10-19(14)15(20)8-9-17-16(21)13-6-5-11-22-13/h3-7,10-12H,8-9H2,1-2H3,(H,17,21)
InChI Key
JHLSDJZTRDGDJC-UHFFFAOYSA-N
SMILES
CC(C)N=C1C=CC=CN1C(=O)CCNC(=O)C2=CC=CS2
Canonical SMILES
CC(C)N=C1C=CC=CN1C(=O)CCNC(=O)C2=CC=CS2
XLogP3
2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
317.11979803 g/mol
Monoisotopic Mass
317.11979803 g/mol
Heavy Atom Count
22
Dates
Last modified: 01-05-2024
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